Cas no 1147732-37-3 ((3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid)

• Product Name: (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid
• CAS No: 1147732-37-3
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD30489239
• CID: 2359593
• PubChem ID: 57771482
• Update Time: 2025-06-08

(3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-hydroxyphenyl)-hex-4-ynoic acid
• (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid
• QFYGPUAIMQUIOO-SNVBAGLBSA-N
• MFCD30489239
• AS-64609
• (R)-3-(4-hydroxyphenyl)-hex-4-inoic acid
• 1147732-37-3
• AKOS030527734
• (R)-3-(4-Hydroxyphenyl)hex-4-ynoicacid
• (R)-3-(4-Hydroxyphenyl)hex-4-ynoic acid
• DB-179452
• CS-0059916
• SCHEMBL3396736
• W17586

• MDL： MFCD30489239
• Inchi： 1S/C12H12O3/c1-2-3-10(8-12(14)15)9-4-6-11(13)7-5-9/h4-7,10,13H,8H2,1H3,(H,14,15)/t10-/m1/s1
• InChI Key： QFYGPUAIMQUIOO-SNVBAGLBSA-N
• SMILES： OC1C=CC(=CC=1)[C@H](C#CC)CC(=O)O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid

Introduction to (3R)-3-(4-hydroxyphenyl)hex-4-ynoic Acid (CAS No. 1147732-37-3)

(3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid, identified by the CAS number 1147732-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of hydroxyacrylic acids, characterized by the presence of a hydroxyl group and a terminal alkyne functionality. The unique stereochemistry at the third carbon atom, denoted as (3R), contributes to its distinct molecular properties and potential biological activities.

The structural framework of (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid consists of a hexyl chain terminated by an alkyne group, with a phenolic hydroxyl substituent attached to the third carbon. This configuration suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery and development. The compound's ability to engage with various enzymes and receptors is influenced by its aromatic ring system and the spatial arrangement of functional groups.

In recent years, there has been growing interest in hydroxyacrylic acids due to their diverse pharmacological profiles. Studies have demonstrated that compounds within this class can exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The presence of both a hydroxyl group and an alkyne moiety allows for versatile chemical modifications, enabling the synthesis of derivatives with enhanced biological activity. This flexibility has made (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid is its potential role in modulating metabolic pathways. Emerging research suggests that this compound may interact with enzymes involved in lipid metabolism, potentially offering therapeutic benefits in conditions such as hyperlipidemia and atherosclerosis. The (3R) stereoconfiguration is particularly noteworthy, as it has been shown to influence enzyme binding affinity and metabolic stability. This stereochemical specificity is often critical in drug design, where subtle differences in molecular geometry can significantly impact biological efficacy.

The alkyne functionality in (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid also presents opportunities for further chemical elaboration. Alkynes are versatile handles for constructing complex molecular architectures, including peptidomimetics and heterocyclic compounds. By leveraging cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, researchers can introduce additional functional groups or link this compound to other bioactive molecules. Such modifications could lead to novel therapeutic agents with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also highlighted the significance of (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid as a pharmacophore. Molecular docking studies have identified potential binding interactions with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in inflammatory pathways. These simulations provide valuable insights into the compound's mechanism of action and guide experimental design for optimizing its biological activity. The integration of computational methods with traditional wet chemistry has accelerated the discovery process for compounds like this one.

In addition to its pharmaceutical applications, (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid may find utility in materials science and industrial chemistry. The unique combination of functional groups makes it a suitable precursor for synthesizing polymers, coatings, and specialty chemicals. Researchers have explored its use in creating biodegradable polymers and high-performance materials, where its structural features contribute to enhanced durability and functionality.

The synthesis of (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid presents both challenges and opportunities for synthetic chemists. The stereocontrol at the third carbon requires precise methodologies to ensure high enantiomeric purity. Chiral auxiliaries or catalysts are often employed to achieve this selectivity, underscoring the importance of advanced synthetic techniques in producing this compound on a scalable basis.

Evaluation of the toxicological profile is another critical aspect before advancing (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid into clinical trials. Preliminary studies have assessed its acute toxicity and skin irritation potential, providing foundational data for further safety assessments. These evaluations are essential for ensuring that any subsequent development efforts adhere to regulatory standards and prioritize patient safety.

The future direction of research on (3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid is likely to focus on expanding its therapeutic applications through structure-based drug design. By incorporating insights from genomics and proteomics, scientists aim to identify novel targets where this compound or its derivatives could exert beneficial effects. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic solutions.

In conclusion, (CAS No. 1147732-37-3)(3R)-3-(4-hydroxyphenyl)hex-4-ynoic acid represents a promising compound with diverse applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features offer opportunities for developing innovative treatments while also serving as a versatile building block for synthetic chemistry endeavors. As research continues to uncover new aspects of its biology and chemistry, this molecule is poised to make significant contributions to science and medicine.